Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H21ClN2O4/c1-3-22-16(21)19-9-7-18(8-10-19)15(20)12(2)23-14-6-4-5-13(17)11-14/h4-6,11-12H,3,7-10H2,1-2H3
• InChI Key: CSXSONDWKLRHMI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)C(C)OC2=CC(=CC=C2)Cl
• Molecular Formula: C16H21ClN2O4
• Molecular Weight: 340.80 g/mol

Description

Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate is a synthetic organic compound with a complex structure It contains a piperazine ring, a chlorophenoxy group, and an ester functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate typically involves the reaction of 3-chlorophenol with ethyl 2-bromo-2-methylpropanoate to form an intermediate. This intermediate is then reacted with piperazine to yield the final product. The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity. The use of automated systems for monitoring and controlling the reaction parameters is common to maintain consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the chlorophenoxy group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of ethers or other substituted derivatives.

Scientific Research Applications

Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 4-[2-(4-chlorophenoxy)propanoyl]piperazine-1-carboxylate
• Ethyl 4-[2-(2-chlorophenoxy)propanoyl]piperazine-1-carboxylate

Uniqueness

Ethyl 4-[2-(3-chlorophenoxy)propanoyl]piperazine-1-carboxylate is unique due to the position of the chlorine atom on the phenoxy group, which can influence its chemical reactivity and biological activity. This positional difference can lead to variations in the compound’s interactions with molecular targets and its overall efficacy in various applications.